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An In-Depth Technical Guide to the Vapor Pressure and Boiling Point of 1,2,3,5-
Tetrachlorobenzene

Introduction
1,2,3,5-Tetrachlorobenzene (CAS No. 634-90-2) is a chlorinated aromatic hydrocarbon with

the molecular formula C₆H₂Cl₄.[1][2] As a solid crystalline substance at room temperature, its

physicochemical properties, particularly vapor pressure and boiling point, are critical

parameters for professionals in research, chemical synthesis, and environmental science.[1][3]

[4] Understanding these properties is fundamental for purification processes like sublimation,

predicting the compound's environmental fate and transport, and ensuring safe handling and

storage.[5][6] This guide provides a detailed examination of the vapor pressure and boiling

point of 1,2,3,5-tetrachlorobenzene, integrating theoretical principles with practical

experimental methodologies.

Vapor Pressure of 1,2,3,5-Tetrachlorobenzene
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phase (solid or liquid) at a given temperature in a closed system.[7] For a solid

compound like 1,2,3,5-tetrachlorobenzene, this is more specifically referred to as sublimation

pressure. It is a crucial indicator of a substance's volatility.[7]
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The vapor pressure of 1,2,3,5-tetrachlorobenzene is relatively low, consistent with its solid

state at ambient temperatures.[5][6] Experimental data has been reported at various

temperatures.

Temperature
(°C)

Temperature
(K)

Vapor
Pressure
(mmHg)

Vapor
Pressure (Pa)

Source

25 298.15 0.07 9.33 [1]

25 298.15 - 9.8 [8]

58.2 331.35 1 133.32 [3][9]

88.9 362.05 5 666.61 [3][9]

Note: Values may be extrapolated or experimentally determined.

Thermodynamic Relationship: The Clausius-Clapeyron
Equation
The relationship between the vapor pressure of a solid and temperature can be described by

the Clausius-Clapeyron equation.[7][10][11] For the solid-gas phase transition (sublimation),

the equation is expressed as:

ln(P) = - (ΔHsub / R) * (1/T) + C

Where:

P is the vapor pressure

ΔHsub is the enthalpy of sublimation

R is the universal gas constant (8.314 J/mol·K)

T is the absolute temperature in Kelvin

C is a constant
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This relationship signifies that a plot of the natural logarithm of vapor pressure (ln P) versus the

inverse of the absolute temperature (1/T) will yield a straight line.[12] The slope of this line is

equal to -ΔHsub/R, allowing for the experimental determination of the enthalpy of sublimation,

a key thermodynamic parameter.[10]

Experimental Determination of Vapor Pressure: The
Knudsen Effusion Method
For substances with very low vapor pressures, such as 1,2,3,5-tetrachlorobenzene, the

Knudsen effusion method is a highly reliable dynamic gravimetric technique.[10][13][14] This

method is approved by the Organization for Economic Cooperation and Development (OECD)

under Guideline 104 for vapor pressure determination.[15][16]

Principle: The method is based on measuring the rate of mass loss of a substance effusing

through a small orifice in a sealed container (the Knudsen cell) into a high vacuum.[10][13][16]

This rate of mass loss is directly proportional to the sublimation pressure at a constant

temperature.

Experimental Protocol: Knudsen Effusion Method

Sample Preparation: A small, precisely weighed amount of 1,2,3,5-tetrachlorobenzene
(typically 1-100 mg) is placed into the Knudsen cell.[13][16]

Cell Assembly: The cell is sealed with a lid containing a micro-orifice of a known area.

System Setup: The Knudsen cell is suspended from an ultra-sensitive microbalance within a

vacuum chamber.[14]

Evacuation: The chamber is evacuated to a high vacuum (e.g., 1 x 10⁻⁷ Torr) to ensure that

the effusing molecules do not collide with other gas molecules.[15]

Temperature Equilibration: The sample is heated to the desired experimental temperature. It

is critical to allow the system to reach thermal equilibrium to ensure the measured vapor

pressure is accurate for that temperature.[17]

Isothermal Mass Loss Measurement: The mass of the sample is continuously monitored over

time at a constant temperature. The rate of mass loss ( dm/dt ) is determined from the linear
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portion of the mass vs. time plot.[13]

Data Acquisition: The procedure is repeated at several different temperatures to obtain a

range of vapor pressure values.

Vapor Pressure Calculation: The vapor pressure (P) is calculated using the Knudsen

equation: P = ( dm/dt ) * (1/A) * √((2πRT)/M) Where:

dm/dt is the rate of mass loss

A is the area of the orifice

R is the universal gas constant

T is the absolute temperature

M is the molar mass of the substance (215.89 g/mol for 1,2,3,5-tetrachlorobenzene)[1]
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Caption: Experimental setup for the Knudsen effusion method.

Boiling Point of 1,2,3,5-Tetrachlorobenzene
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[7] At this temperature, the substance undergoes a phase

transition from liquid to gas.

Reported Boiling Point
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The normal boiling point (at 760 mmHg or 1 atm) of 1,2,3,5-tetrachlorobenzene is 246 °C

(519.15 K).[1][4][9]

Relationship Between Boiling Point and Vapor Pressure
The boiling point is intrinsically linked to vapor pressure. A liquid boils when its vapor pressure,

which increases with temperature, becomes sufficient to overcome the external pressure.[7]

The data point of 760 mmHg at 475 °F (246 °C) on the vapor pressure curve represents the

normal boiling point.[3][9]

Experimental Determination of Boiling Point for a Solid
Since 1,2,3,5-tetrachlorobenzene is a solid at room temperature (Melting Point: 54-55 °C), its

boiling point must be determined in the liquid state.[1][6] A common laboratory method for

determining the boiling point of small quantities of a substance is the Siwoloboff method.

Experimental Protocol: Boiling Point Determination (Siwoloboff Method)

Sample Preparation: A small amount of 1,2,3,5-tetrachlorobenzene is placed in a small test

tube (fusion tube).

Apparatus Setup: The fusion tube is attached to a thermometer. A capillary tube, sealed at

one end, is placed inside the fusion tube with its open end submerged in the molten sample.

Heating: The entire assembly is immersed in a heating bath (e.g., silicone oil) and heated

gently with constant stirring to ensure uniform temperature distribution.

Observation (First Stage): As the temperature rises, the air trapped in the capillary tube will

expand and exit as a slow stream of bubbles.

Observation (Second Stage): As the temperature approaches the boiling point, the

substance's vapor will displace the remaining air, and a rapid, continuous stream of bubbles

will emerge from the capillary tube.

Cooling and Measurement: The heating is discontinued, and the bath is allowed to cool

slowly. The boiling point is the temperature at which the stream of bubbles ceases and the

liquid just begins to be drawn back into the capillary tube. This indicates that the external

pressure is equal to the vapor pressure of the substance.
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Validation: The procedure should be repeated to ensure the accuracy and reproducibility of

the measurement.
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Caption: Apparatus for boiling point determination by the Siwoloboff method.

Summary of Physicochemical Properties
Property Value Unit

CAS Number 634-90-2 -

Molecular Formula C₆H₂Cl₄ -

Molecular Weight 215.89 g/mol

Melting Point 54 - 55 °C

Boiling Point 246 °C

Vapor Pressure 0.07 (at 25 °C) mmHg

Vapor Pressure 9.8 (at 25 °C) Pa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,2,3,5-Tetrachlorobenzene (634-90-2)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

2. Benzene, 1,2,3,5-tetrachloro- [webbook.nist.gov]

3. 1,2,3,5-Tetrachlorobenzene | C6H2Cl4 | CID 12468 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 1,2,3,5-Tetrachlorobenzene CAS#: 634-90-2 [m.chemicalbook.com]

5. ww2.arb.ca.gov [ww2.arb.ca.gov]

6. Fact sheet: 1,2,3,5-tetrachlorobenzene — Guidance and Orientation for the Selection of
Technologies — Contaminated sites — Pollution and waste management — Environment
and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]

7. Vapor pressure - Wikipedia [en.wikipedia.org]

8. canada.ca [canada.ca]

9. Page loading... [wap.guidechem.com]

10. Knudsen cell - Wikipedia [en.wikipedia.org]

11. Clausius–Clapeyron relation - Wikipedia [en.wikipedia.org]

12. chem.libretexts.org [chem.libretexts.org]

13. surfacemeasurementsystems.com [surfacemeasurementsystems.com]

14. m.youtube.com [m.youtube.com]

15. azom.com [azom.com]

16. pragolab.cz [pragolab.cz]

17. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [1,2,3,5-Tetrachlorobenzene vapor pressure and boiling
point]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b7770033?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductMSDSDetailCB1395743_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1395743_EN.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=634-90-2
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3_5-Tetrachlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3_5-Tetrachlorobenzene
https://m.chemicalbook.com/ProductChemicalPropertiesCB1395743_EN.htm
https://ww2.arb.ca.gov/sites/default/files/classic/research/apr/past/a4-131-32c.pdf
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=46&lang=eng
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=46&lang=eng
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=46&lang=eng
https://en.wikipedia.org/wiki/Vapor_pressure
https://www.canada.ca/content/dam/hc-sc/migration/hc-sc/ewh-semt/alt_formats/hecs-sesc/pdf/pubs/contaminants/psl1-lsp1/tetrachlorobenzenes/tetrachlorobenzenes-eng.pdf
https://wap.guidechem.com/dictionary/en/634-90-2.html
https://en.wikipedia.org/wiki/Knudsen_cell
https://en.wikipedia.org/wiki/Clausius%E2%80%93Clapeyron_relation
https://chem.libretexts.org/Courses/Millersville_University/CHEM_341-_Physical_Chemistry_I/08%3A_Phase_Equilibrium/8.05%3A_The_Clausius-Clapeyron_Equation
https://surfacemeasurementsystems.com/wp-content/uploads/2022/07/App106-Vapor-Pressure-Measurements.pdf
https://m.youtube.com/watch?v=IFUo_kUQies
https://www.azom.com/equipment-details.aspx?EquipID=3430
https://www.pragolab.cz/documents/2_DVS%20VPA%20Bro%C5%BEura.pdf
https://m.youtube.com/watch?v=fSuZjoWs2LM
https://www.benchchem.com/product/b7770033#1-2-3-5-tetrachlorobenzene-vapor-pressure-and-boiling-point
https://www.benchchem.com/product/b7770033#1-2-3-5-tetrachlorobenzene-vapor-pressure-and-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b7770033#1-2-3-5-tetrachlorobenzene-vapor-
pressure-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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